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Compound Name: (-)-Isopulegol

Cat. No.: B7797489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Isopulegol is a naturally occurring monoterpene alcohol renowned for its pleasant, minty-

herbal aroma and distinct cooling sensation.[1] A key intermediate in the synthesis of menthol,

it is increasingly utilized in fragrance and cosmetic formulations for its multifaceted benefits.[1]

[2] These application notes provide a comprehensive overview of the use of (-)-Isopulegol,
including its physical and chemical properties, recommended usage levels, and detailed

protocols for evaluating its performance in various formulations.

Physical and Chemical Properties of (-)-Isopulegol
A summary of the key physical and chemical properties of (-)-Isopulegol is presented in Table

1. This data is essential for formulation development, ensuring compatibility with other

ingredients and predicting its behavior in different cosmetic bases.

Table 1: Physical and Chemical Properties of (-)-Isopulegol
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Property Value

Chemical Name
(1R,2S,5R)-5-methyl-2-(prop-1-en-2-

yl)cyclohexan-1-ol

CAS Number 89-79-2[2]

Molecular Formula C₁₀H₁₈O[2]

Molecular Weight 154.25 g/mol

Appearance Colorless to pale yellow liquid

Odor Minty, cooling, herbal aroma

Solubility
Slightly soluble in water; soluble in ethanol and

oils

Flash Point 87°C

Refractive Index 1.46 at 20°C

Density 0.91 g/cm³ at 25°C

Applications in Fragrance and Cosmetic
Formulations
(-)-Isopulegol is a versatile ingredient with applications in both leave-on and rinse-off cosmetic

products. Its primary functions are as a fragrance component and a cooling agent.

Fragrance Applications
With its refreshing and uplifting minty-herbal scent, (-)-Isopulegol is a valuable addition to a

wide range of fragranced products. It can be used to impart a fresh note in perfumes, colognes,

deodorants, and body sprays. In skincare and haircare products, it contributes to a clean and

invigorating sensory experience.

Cosmetic Applications as a Cooling Agent
The cooling sensation imparted by (-)-Isopulegol is a key benefit in many cosmetic

formulations, providing a refreshing and soothing effect. This makes it particularly suitable for
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products such as after-sun lotions, facial mists, scalp treatments, and balms. One supplier of

(-)-Isopulegol, under the trade name Coolact® P, recommends a starting dosage of 0.1% for

its cooling effect in cosmetic products.

Quantitative Data: Recommended Usage Levels
The concentration of (-)-Isopulegol in a formulation depends on the desired intensity of the

fragrance and cooling effect, as well as the product type. Table 2 provides a summary of

recommended usage levels based on available data.

Table 2: Recommended Usage Levels of (-)-Isopulegol in Fragrance and Cosmetic

Formulations

Product Type Function
Recommended
Concentration (% w/w)

Fragrance Concentrates Fragrance Up to 6.0%

Perfumes (Eau de Parfum) Fragrance
0.2 - 1.4% (of total fragrance

content)

Colognes (Eau de Toilette) Fragrance
0.12 - 0.9% (of total fragrance

content)

Skin Creams & Lotions Fragrance & Cooling 0.1 - 1.0%

Shampoos & Hair Care Fragrance & Cooling 0.1 - 1.0%

Deodorants & Body Sprays Fragrance & Cooling 0.1 - 1.0%

Deodorant Sticks Fragrance 1.0 - 3.0%

Oral Care Products Cooling & Flavor Starting from 0.1%

Men's Grooming Products Fragrance & Cooling Starting from 0.1%

Experimental Protocols
To assist researchers and formulators in evaluating the efficacy and stability of (-)-Isopulegol
in their products, the following detailed experimental protocols are provided.
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Protocol 1: Sensory Evaluation of Cooling Effect
This protocol outlines a method for the quantitative sensory analysis of the cooling effect of a

topical product containing (-)-Isopulegol.

Objective: To quantify the intensity and duration of the cooling sensation produced by a topical

formulation containing (-)-Isopulegol.

Materials:

Test formulation containing a known concentration of (-)-Isopulegol.

Control formulation (placebo) without (-)-Isopulegol.

Trained sensory panel (n ≥ 10).

Standardized application tools (e.g., syringes for precise dosage).

Visual Analog Scale (VAS) or Labeled Magnitude Scale (LMS) for rating cooling intensity.

Timers.

Data collection forms or software.

Procedure:

Panelist Training: Train panelists to identify and rate the intensity of a cooling sensation

using a standardized scale.

Acclimatization: Allow panelists to acclimatize to the controlled environment (temperature

and humidity) for at least 15 minutes before the test.

Application: Apply a standardized amount of the test and control formulations to designated

areas on the panelists' inner forearms.

Evaluation: Instruct panelists to rate the intensity of the cooling sensation at specified time

intervals (e.g., immediately after application, then at 1, 5, 10, 15, 30, and 60 minutes).
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Data Analysis: Analyze the collected data to determine the mean cooling intensity at each

time point and the overall duration of the cooling effect.

Workflow for Sensory Evaluation of Cooling Effect
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Caption: Workflow for the sensory evaluation of the cooling effect of (-)-Isopulegol.

Protocol 2: In Vitro Anti-Inflammatory Assay
This protocol describes an in vitro method to assess the potential anti-inflammatory properties

of (-)-Isopulegol by measuring its effect on the production of pro-inflammatory cytokines in

human skin cells.

Objective: To determine the effect of (-)-Isopulegol on the production of Tumor Necrosis

Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated human

keratinocytes.

Materials:

Human keratinocyte cell line (e.g., HaCaT).

Cell culture medium and supplements.

(-)-Isopulegol solution at various concentrations.

Lipopolysaccharide (LPS) solution.

Enzyme-Linked Immunosorbent Assay (ELISA) kits for TNF-α and IL-6.

MTT assay kit for cell viability.

Plate reader.

Procedure:

Cell Culture: Culture human keratinocytes under standard conditions.

Cell Viability Assay: Determine the non-cytotoxic concentrations of (-)-Isopulegol using an

MTT assay.

Treatment: Treat the keratinocytes with non-cytotoxic concentrations of (-)-Isopulegol for a

specified period, followed by stimulation with LPS to induce an inflammatory response.
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Cytokine Measurement: Collect the cell culture supernatant and measure the levels of TNF-α

and IL-6 using ELISA kits.

Data Analysis: Compare the cytokine levels in the (-)-Isopulegol-treated groups with the

LPS-stimulated control group to determine the percentage inhibition of cytokine production.
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Caption: Simplified signaling pathway of the potential anti-inflammatory action of (-)-
Isopulegol.

Conclusion
(-)-Isopulegol is a valuable and versatile ingredient in the formulation of fragrances and

cosmetics. Its refreshing scent and cooling properties enhance the sensory experience of a

wide range of products. The provided application notes and protocols offer a framework for

formulators to effectively utilize and evaluate (-)-Isopulegol in their product development,
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ensuring both desired performance and stability. Further research into its potential anti-

inflammatory and other skin benefits may broaden its applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7797489?utm_src=pdf-custom-synthesis
https://www.ulprospector.com/en/asia/PersonalCare/Detail/31180/994318/Isopulegol-Purified
https://consolidated-chemical.com/product/isopulegol-premium-minty-aroma-compound/
https://www.benchchem.com/product/b7797489#use-of-isopulegol-in-fragrance-and-cosmetic-formulations
https://www.benchchem.com/product/b7797489#use-of-isopulegol-in-fragrance-and-cosmetic-formulations
https://www.benchchem.com/product/b7797489#use-of-isopulegol-in-fragrance-and-cosmetic-formulations
https://www.benchchem.com/product/b7797489#use-of-isopulegol-in-fragrance-and-cosmetic-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7797489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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